Cas no 2137900-20-8 (4-{(2-chlorophenyl)methyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}butanoic acid)

• Product Name: 4-{(2-chlorophenyl)methyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}butanoic acid
• CAS No: 2137900-20-8
• MF: C₂₆H₂₄ClNO₄
• MW: 449.926066398621
• MDL: MFCD31592244
• CID: 5174188
• PubChem ID: 165960986
• Update Time: 2025-06-07

4-{(2-chlorophenyl)methyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[[(2-chlorophenyl)methyl][(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 4-{(2-chlorophenyl)methyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}butanoic acid

• MDL： MFCD31592244
• Inchi： 1S/C26H24ClNO4/c27-24-13-6-1-8-18(24)16-28(15-7-14-25(29)30)26(31)32-17-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h1-6,8-13,23H,7,14-17H2,(H,29,30)
• InChI Key： IUSPTTFMGQQZEU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCN(CC1=CC=CC=C1Cl)C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 4-{(2-chlorophenyl)methyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}butanoic acid

4-{(2-chlorophenyl)methyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}butanoic acid: A Comprehensive Overview

4-{(2-chlorophenyl)methyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}butanoic acid, identified by the CAS number 2137900-20-8, is a complex organic compound with significant applications in the fields of pharmaceuticals, materials science, and biochemistry. This compound is characterized by its unique structure, which combines a chlorophenyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a butanoic acid moiety. The Fmoc group, a widely used protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine functional group during chemical reactions.

The synthesis of this compound involves multi-step processes, including nucleophilic substitution and coupling reactions. The presence of the Fmoc group allows for precise control over the reaction conditions, ensuring high yields and purity. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for research and industrial applications. The compound's stability under various reaction conditions has also been extensively studied, highlighting its suitability for use in demanding chemical environments.

In terms of applications, 4-{(2-chlorophenyl)methyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}butanoic acid has found significant utility in peptide synthesis. The Fmoc group's ability to protect the amine during peptide coupling reactions makes it an ideal choice for constructing complex peptide sequences. Recent studies have demonstrated its role in the synthesis of bioactive peptides with potential therapeutic applications, such as inhibitors of proteolytic enzymes and antimicrobial agents.

Beyond peptide synthesis, this compound has also been explored in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which are valuable for creating functional surfaces with tailored properties. For instance, SAMs formed using this compound have been employed in biosensing applications due to their ability to selectively bind biomolecules. Recent research has focused on optimizing the surface properties of these SAMs to enhance their sensitivity and selectivity.

The compound's role in biochemistry is another area of active research. Its interaction with biological systems has been studied to understand its potential as a drug delivery agent or a component of drug delivery systems. The Fmoc group's biodegradability under specific conditions has been investigated, providing insights into its suitability for controlled drug release applications. These studies have highlighted the compound's potential in developing targeted drug delivery systems with improved efficacy and reduced side effects.

From an environmental perspective, the biodegradation and toxicity profiles of 4-{(2-chlorophenyl)methyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}butanoic acid have been evaluated to assess its environmental impact. Research indicates that under certain conditions, the compound can undergo enzymatic degradation, reducing its persistence in natural environments. However, further studies are required to fully understand its long-term environmental effects and to develop strategies for minimizing ecological risks.

In conclusion, 4-{(2-chlorophenyl)methyl({(9H-fluoren-9-yl)methoxycarbonyl})amino}butanoic acid, CAS No 2137900-20-8, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in pharmaceutical development, materials science, and biochemical research. Ongoing research continues to uncover new potential uses and optimize its performance in various applications.